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Compound of Interest

Compound Name: Corchoionol C

Cat. No.: B15597126 Get Quote

Corchoionol C: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Dated: December 3, 2025

This technical guide provides a comprehensive overview of Corchoionol C, a sesquiterpenoid

of interest in natural product chemistry and pharmacology. This document details its chemical

properties, isolation, and spectroscopic characterization.

Core Data Summary
Parameter Value Reference

CAS Number 189351-15-3 [1]

Molecular Formula C₁₃H₂₀O₃ [1]

Molecular Weight 224.3 g/mol [1]

Compound Type Sesquiterpenoid [1]

Source Herbs of Uraria crinita [1]

Physical Description Powder [1]

Physicochemical Properties
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Property Value (Predicted/Estimated)

Boiling Point 362.3 ± 42.0 °C

Density 1.130 ± 0.06 g/cm³

pKa 12.72 ± 0.60

LogP 1.052

Caption: Predicted physicochemical properties of Corchoionol C.

Experimental Protocols
While specific experimental protocols for the biological activity of Corchoionol C are not

extensively detailed in the public domain, this section outlines a general methodology for its

isolation from Uraria crinita, based on standard phytochemical practices.

Isolation of Corchoionol C from Uraria crinita

The isolation of Corchoionol C and other secondary metabolites from Uraria crinita typically

involves solvent extraction and chromatographic separation.

1. Extraction: The dried and powdered plant material of Uraria crinita is subjected to sequential

extraction with solvents of increasing polarity, such as n-hexane, ethyl acetate, and methanol,

to separate compounds based on their solubility.

2. Chromatographic Separation: The crude extracts are then subjected to various

chromatographic techniques for the isolation of pure compounds. This multi-step process may

include:

Column Chromatography: Using stationary phases like silica gel or Sephadex LH-20 to
achieve initial separation of the extract components.
Preparative Thin-Layer Chromatography (TLC): For further purification of fractions obtained
from column chromatography.
High-Performance Liquid Chromatography (HPLC): Employing reversed-phase columns
(e.g., C18) for the final purification and isolation of Corchoionol C.
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3. Structure Elucidation: The structure of the isolated Corchoionol C is determined using a

combination of spectroscopic methods:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.
Nuclear Magnetic Resonance (NMR) Spectroscopy: Including 1D (¹H and ¹³C) and 2D
(COSY, HSQC, HMBC) experiments to establish the connectivity of atoms and the
stereochemistry of the molecule.

Below is a generalized workflow for the isolation and identification of natural products like

Corchoionol C.
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Caption: Generalized workflow for the isolation of Corchoionol C.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15597126?utm_src=pdf-body-img
https://www.benchchem.com/product/b15597126?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity
Uraria crinita, the source of Corchoionol C, has been traditionally used for various medicinal

purposes. Pharmacological studies on the extracts of U. crinita have indicated several

biological activities, including antioxidant, anti-inflammatory, and osteogenic effects[2]. The

plant is known to contain a variety of bioactive compounds such as flavonoids, triterpenes, and

megastigmanes[2][3].

While specific studies detailing the biological activities and potential signaling pathways of

Corchoionol C are limited, its glycoside form, Corchoionoside C, has been shown to inhibit the

antigen-antibody reaction-induced histamine release from rat peritoneal exudate cells[4]. This

suggests potential anti-allergic or anti-inflammatory properties that may be relevant to

Corchoionol C as well.

Further research is required to fully elucidate the pharmacological profile and mechanism of

action of Corchoionol C. The following diagram illustrates a hypothetical signaling pathway

that could be investigated based on the known activities of related compounds.

Corchoionol C Cell Membrane Receptor Signal Transduction Cascade Transcription Factor
(e.g., NF-κB) Gene Expression Modulation of

Inflammatory Response

Click to download full resolution via product page

Caption: Hypothetical signaling pathway for Corchoionol C's anti-inflammatory action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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